An In-depth Technical Guide to the Chemical Properties of 11(E)-Vaccenyl Acetate
An In-depth Technical Guide to the Chemical Properties of 11(E)-Vaccenyl Acetate
For Researchers, Scientists, and Drug Development Professionals
Introduction
11(E)-Vaccenyl acetate (B1210297) is the (E)-isomer of the more extensively studied 11-cis-Vaccenyl acetate (cVA), a well-documented pheromone in Drosophila melanogaster. While the biological significance and chemical properties of cVA have been the subject of numerous studies, information regarding the (E)-isomer is sparse in publicly available scientific literature. This guide aims to provide a comprehensive overview of the known and predicted chemical properties of 11(E)-Vaccenyl acetate, drawing comparisons with its (Z)-isomer where necessary. It also presents hypothetical experimental protocols for its synthesis and characterization, alongside a detailed description of the known signaling pathway for cVA, which may serve as a starting point for investigations into the biological activity of the (E)-isomer.
Chemical and Physical Properties
| Property | Value | Isomer |
| Molecular Formula | C₂₀H₃₈O₂ | (E) and (Z) |
| Molecular Weight | 310.51 g/mol | (E) and (Z) |
| CAS Number | 69282-64-0 | (E) |
| CAS Number | 6186-98-7 | (Z) |
| Boiling Point | 379.5°C at 760 mmHg | (Z)[1] |
| Melting Point | Not available | (E) or (Z) |
| Density | 0.872 g/cm³ | (Z)[1] |
| Solubility | Insoluble in water. Soluble in organic solvents such as ethanol (B145695), DMSO, and DMF.[2][3] | (Z) |
| Refractive Index | 1.455 | (Z)[1] |
Experimental Protocols
Hypothetical Synthesis of 11(E)-Vaccenyl Acetate
A plausible synthetic route to 11(E)-Vaccenyl acetate can be adapted from the stereoselective synthesis of other long-chain (E)-alkenyl acetates. The following protocol is a hypothetical multi-step synthesis.
Objective: To synthesize 11(E)-Vaccenyl acetate from commercially available starting materials.
Materials:
-
n-Butyllithium (n-BuLi)
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Lithium in liquid ammonia (B1221849) (Li/NH₃)
-
Acetyl chloride
-
Pyridine
-
Anhydrous diethyl ether
-
Hexane
-
Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)
-
Saturated aqueous sodium bicarbonate (NaHCO₃)
-
Brine
-
Anhydrous magnesium sulfate (B86663) (MgSO₄)
-
Silica (B1680970) gel for column chromatography
Procedure:
-
Alkylation of 1-Undecyne:
-
Dissolve 1-undecyne in anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen).
-
Cool the solution to -78°C.
-
Add n-butyllithium dropwise and stir for 1 hour to form the lithium acetylide.
-
Add 1-bromoheptane to the solution and allow it to warm to room temperature overnight.
-
Quench the reaction with saturated aqueous ammonium chloride.
-
Extract the aqueous layer with diethyl ether.
-
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 11-octadec-yne.
-
-
Stereoselective Reduction to (E)-11-Octadecen-1-ol:
-
In a three-necked flask fitted with a dry ice condenser, add liquid ammonia.
-
Add small pieces of lithium metal until a persistent blue color is obtained.
-
Add a solution of the crude 11-octadec-yne in anhydrous diethyl ether dropwise.
-
Stir the reaction mixture for several hours until the blue color disappears.
-
Carefully quench the reaction by the slow addition of ethanol followed by saturated aqueous ammonium chloride.
-
Allow the ammonia to evaporate.
-
Extract the residue with diethyl ether, wash with brine, dry over anhydrous magnesium sulfate, and concentrate to give crude (E)-11-octadecen-1-ol.
-
-
Acetylation to 11(E)-Vaccenyl Acetate:
-
Dissolve the crude (E)-11-octadecen-1-ol in anhydrous diethyl ether containing pyridine.
-
Cool the solution to 0°C.
-
Add acetyl chloride dropwise and stir the mixture for several hours at room temperature.
-
Quench the reaction with water.
-
Extract the aqueous layer with diethyl ether.
-
Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.
-
Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.
-
-
Purification:
-
Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to obtain pure 11(E)-Vaccenyl acetate.
-
Characterization of 11(E)-Vaccenyl Acetate
Objective: To confirm the identity and purity of the synthesized 11(E)-Vaccenyl acetate.
Methodologies:
-
Gas Chromatography-Mass Spectrometry (GC-MS):
-
Dissolve a small sample of the purified product in a suitable solvent (e.g., hexane).
-
Inject the sample into a GC-MS system equipped with a non-polar or medium-polarity capillary column.
-
Use a temperature program that allows for the separation of the product from any impurities.
-
The mass spectrum should show a molecular ion peak (M⁺) at m/z 310.51, corresponding to the molecular weight of 11(E)-Vaccenyl acetate. The fragmentation pattern should be consistent with the structure of a long-chain acetate.
-
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
Dissolve the purified product in deuterated chloroform (B151607) (CDCl₃).
-
Acquire ¹H NMR and ¹³C NMR spectra.
-
Expected ¹H NMR signals:
-
A triplet around 4.05 ppm corresponding to the two protons of the -CH₂- group adjacent to the acetate oxygen.
-
A multiplet around 5.4 ppm corresponding to the two olefinic protons (-CH=CH-). The coupling constant for the trans-alkene protons is expected to be in the range of 12-18 Hz.
-
A singlet around 2.05 ppm corresponding to the three protons of the acetyl group (-OCOCH₃).
-
Multiplets in the range of 0.8-1.6 ppm corresponding to the other methylene (B1212753) and methyl protons of the long alkyl chain.
-
-
Expected ¹³C NMR signals:
-
A signal around 171 ppm for the carbonyl carbon of the acetate group.
-
Signals around 130 ppm for the olefinic carbons.
-
A signal around 64 ppm for the carbon of the -CH₂- group adjacent to the acetate oxygen.
-
A signal around 21 ppm for the methyl carbon of the acetate group.
-
Multiple signals in the aliphatic region for the other carbons of the alkyl chain.
-
-
Signaling Pathway of 11-cis-Vaccenyl Acetate in Drosophila melanogaster
While the signaling pathway for 11(E)-Vaccenyl acetate is unknown, the pathway for its isomer, 11-cis-Vaccenyl acetate (cVA), has been well-elucidated in the fruit fly, Drosophila melanogaster. This pathway serves as a valuable model for investigating the potential biological activity of the (E)-isomer.
cVA is a male-specific pheromone that influences various social behaviors, including aggregation and courtship.[4][5][6][7] Its detection is mediated by a specific set of olfactory sensory neurons (OSNs) located in the T1 sensilla of the fly's antenna.[4][8] The key molecular components involved in this process are:
-
LUSH (Odorant Binding Protein 76a): An odorant-binding protein that binds to cVA in the sensillar lymph and is essential for its detection.[4]
-
Or67d: A specific odorant receptor expressed in the T1 neurons that is selectively tuned to cVA.[9]
-
SNMP (Sensory Neuron Membrane Protein): A CD36-related protein that is required in the pheromone-sensitive neurons for cVA sensitivity and is thought to be involved in the presentation of the pheromone to the receptor.
The binding of cVA to LUSH is believed to induce a conformational change in LUSH, which then interacts with the Or67d/SNMP receptor complex on the dendritic membrane of the OSN. This interaction leads to the opening of an ion channel, resulting in the depolarization of the neuron and the generation of an action potential. This signal is then transmitted to higher brain centers, ultimately leading to a behavioral response.
Below is a diagram illustrating this signaling pathway.
Caption: Signaling pathway of 11-cis-Vaccenyl acetate in Drosophila.
Proposed Synthesis Workflow
The following diagram outlines the key stages of the proposed hypothetical synthesis of 11(E)-Vaccenyl acetate.
Caption: Proposed workflow for the synthesis of 11(E)-Vaccenyl acetate.
Conclusion
This technical guide provides a summary of the currently available information on the chemical properties of 11(E)-Vaccenyl acetate. It highlights the significant knowledge gap that exists for this isomer when compared to its well-studied (Z)-counterpart, 11-cis-Vaccenyl acetate. The provided hypothetical experimental protocols for synthesis and characterization, along with the detailed signaling pathway of cVA, are intended to serve as a valuable resource for researchers and scientists interested in exploring the chemistry and biology of this understudied compound. Further research is warranted to elucidate the specific physical, chemical, and biological properties of 11(E)-Vaccenyl acetate and to determine its potential role in chemical communication and other biological processes.
References
- 1. Cas 6186-98-7,11-cis Vaccenyl Acetate | lookchem [lookchem.com]
- 2. caymanchem.com [caymanchem.com]
- 3. cdn.caymanchem.com [cdn.caymanchem.com]
- 4. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
- 5. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
- 7. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
- 8. 11-cis-Vaccenyl acetate | Endogenous Metabolite | TargetMol [targetmol.com]
- 9. Vaccenyl acetate - Wikipedia [en.wikipedia.org]
